Cas no 310893-93-7 ([3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid)

[3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid structure
310893-93-7 structure
Product Name:[3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid
CAS No:310893-93-7
MF:C18H16N2O5S2
MW:404.460041999817
CID:4712489
Update Time:2023-08-15

[3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

    • BSF433220D
    • [3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid
    • Inchi: 1S/C14H12N2OS2.C4H4O4/c17-7-12-13(16-6-5-15-14(16)19-12)10-8-18-11-4-2-1-3-9(10)11;5-3(6)1-2-4(7)8/h1-4,8,17H,5-7H2;1-2H,(H,5,6)(H,7,8)
    • InChI Key: REGJBZFQCZNLEL-UHFFFAOYSA-N
    • SMILES: S1C(CO)=C(C2=CSC3C=CC=CC2=3)N2C1=NCC2.OC(C=CC(=O)O)=O

Computed Properties

  • Exact Mass: 404.05
  • Monoisotopic Mass: 404.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 568
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 164

[3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
DE-0052-1MG
BSF433220D
310893-93-7 >97%
1mg
£36.00 2025-02-08
Key Organics Ltd
DE-0052-5MG
BSF433220D
310893-93-7 >97%
5mg
£42.00 2025-02-08
Key Organics Ltd
DE-0052-10MG
BSF433220D
310893-93-7 >97%
10mg
£51.00 2025-02-08
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